Ligand Design: The pyridine and hydroxyl groups in the molecule suggest potential for it to act as a ligand, binding to metal ions. This property could be useful in the development of new catalysts or coordination complexes for various applications.
Pharmaceutical Research: The presence of the pyridine ring and hydroxyl groups are also found in many biologically active molecules. This could lead to investigations into the potential for 4-Hydroxy-2-(4-hydroxymethylphenyl)pyridine to have medicinal properties []. However, further studies would be necessary to determine its specific activity and potential toxicity.
It is important to note that these are just potential applications, and more research is needed to confirm them.
Here are some additional points to consider:
Availability: Currently, information about 4-Hydroxy-2-(4-hydroxymethylphenyl)pyridine (95%) is limited, and it appears to be a commercially available chemical from at least one supplier []. However, this doesn't necessarily indicate extensive scientific research on the compound.
Future Research: If researchers discover interesting properties of 4-Hydroxy-2-(4-hydroxymethylphenyl)pyridine, more scientific literature will likely become available in the future.
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